Broadband emissions from Lu2Mg2Al2Si2O12:Ce3+ plate ceramic phosphors enable a high color-rendering index for laser-driven lighting
Journal of Materials Chemistry C Pub Date: 2019-12-11 DOI: 10.1039/C9TC06068E
Abstract
By selecting phosphors that can be efficiently excited by blue light and have a broadband emission, Lu2−xMg2Al2Si2O12:xCe3+ (LMAS:xCe3+) was fabricated as a plate ceramic phosphor (PCP) for the first time. The optimal LMAS:0.08Ce3+ PCP shows a broad yellow-orange emission peaking at 565 nm with a bandwidth of 130 nm. At 150 °C, the thermal stability of the LMAS:0.08Ce3+ PCP is improved by 8% compared with that of the phosphor type. Benefitting from the broadband emissive characteristic, the LMAS:0.08Ce3+ PCP provides a color-rendering index of 76–78 under 455 nm laser excitation. These values are the highest recorded in laser-driven lighting reported till now, and they are much better than that (55–65) of the YAG:Ce3+ PCP. These excellent color performances indicate that the titled PCP is promising for application in laser-driven lighting that has a high color quality. We believe that this work will open a new perspective to develop PCPs for next-generation laser-driven lighting.
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